Cas no 115996-72-0 (Methyl 4-hydroxyoxane-4-carboxylate)

• Product Name: Methyl 4-hydroxyoxane-4-carboxylate
• CAS No: 115996-72-0
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• MDL: MFCD12031301
• CID: 131022
• PubChem ID: 13860557
• Update Time: 2025-08-05

Methyl 4-hydroxyoxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxytetrahydro-2H-pyran-4-carboxylate
• 2H-Pyran-4-carboxylicacid, tetrahydro-4-hydroxy-, methyl ester
• methyl 4-hydroxyoxane-4-carboxylate
• methyl 4-hydroxy-tetrahydro-2H-pyran-4-carboxylate
• Methyl 4-hydroxytetrahydropyran-4-carboxylate
• Tetrahydro-4-hydroxy-2H-pyran-4-carboxylic acid methyl ester
• methyl 4-oxidanyloxane-4-carboxylate
• RW4059
• Tetrahydro-4-hydroxy-2H-
• Methyl tetrahydro-4-hydroxy-2H-pyran-4-carboxylate
• 2H-Pyran-4-carboxylicacid,tetrahydro-4-hydroxy-,methylester(9CI)
• 2611AA
• SB22762
• NE27357
• RP22329
• 4-hydroxy-4-oxanecarboxylic acid methyl ester
• A803541
• 031M301
• 2H-Pyran-4-carboxylic acid, tetrahydro-4-hydroxy-, methyl ester
• Tetrahydro-4
• 4-Hydroxy-tetrahydro-pyran-4-carboxylic acid methyl ester
• BS-12350
• SCHEMBL15125365
• CS-D0320
• AMY33605
• Methyl4-hydroxytetrahydro-2H-pyran-4-carboxylate
• AKOS011495736
• 115996-72-0
• FT-0657900
• MFCD12031301
• DTXSID40551344
• Tetrahydro-4-hydroxy-2H-pyran-4-carboxylic acid methyl ester, AldrichCPR
• EN300-108519
• SY042146
• Z965047650
• Methyl 4-hydroxyoxane-4-carboxylate

• MDL： MFCD12031301
• Inchi： 1S/C7H12O4/c1-10-6(8)7(9)2-4-11-5-3-7/h9H,2-5H2,1H3
• InChI Key： YMKUGBABAIVMLG-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)OC)(CC1)O

Computed Properties

• Exact Mass: 160.07400
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.8

Experimental Properties

• Density: 1.227
• PSA: 44.76000
• LogP: 0.51760

Additional information on Methyl 4-hydroxyoxane-4-carboxylate

Recent Advances in the Study of Methyl 4-hydroxyoxane-4-carboxylate (CAS: 115996-72-0) in Chemical Biology and Pharmaceutical Research

Methyl 4-hydroxyoxane-4-carboxylate (CAS: 115996-72-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its oxane ring and carboxylate ester functionality, has been the subject of several studies aimed at exploring its synthetic utility, biological activity, and pharmacokinetic properties. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its role in drug discovery and development.

Recent studies have focused on the synthesis and derivatization of Methyl 4-hydroxyoxane-4-carboxylate to enhance its pharmacological profile. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route for this compound, utilizing a catalytic asymmetric hydroxylation strategy to achieve high enantiomeric purity. The study demonstrated that the enantiomerically pure form of the compound exhibits improved binding affinity to specific biological targets, such as G-protein-coupled receptors (GPCRs), which are implicated in various disease pathways. This finding underscores the importance of stereochemistry in the design of bioactive molecules derived from Methyl 4-hydroxyoxane-4-carboxylate.

In addition to its synthetic applications, Methyl 4-hydroxyoxane-4-carboxylate has been investigated for its potential as a scaffold for drug development. A recent study published in Bioorganic & Medicinal Chemistry Letters explored the compound's ability to serve as a precursor for the synthesis of novel anti-inflammatory agents. The researchers synthesized a series of derivatives and evaluated their inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. Several derivatives exhibited potent COX-2 inhibition with minimal side effects, suggesting their potential as candidates for further preclinical development.

Pharmacokinetic studies have also shed light on the metabolic stability and bioavailability of Methyl 4-hydroxyoxane-4-carboxylate. A 2024 study in Drug Metabolism and Disposition utilized in vitro and in vivo models to assess the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated that the compound undergoes rapid hydrolysis in plasma, yielding the corresponding carboxylic acid, which exhibits prolonged systemic exposure. This metabolic transformation may influence the compound's therapeutic efficacy and safety profile, necessitating further optimization of its formulation.

Beyond its direct pharmacological applications, Methyl 4-hydroxyoxane-4-carboxylate has been employed as a building block in the synthesis of complex natural products and bioactive molecules. A recent report in Angewandte Chemie highlighted its use in the total synthesis of a marine-derived alkaloid with potent antitumor activity. The study demonstrated the compound's versatility as a chiral synthon, enabling the efficient construction of stereochemically complex structures. Such applications underscore the compound's value in both academic and industrial research settings.

In conclusion, Methyl 4-hydroxyoxane-4-carboxylate (CAS: 115996-72-0) represents a promising compound in chemical biology and pharmaceutical research, with diverse applications ranging from drug discovery to natural product synthesis. Recent advancements in its synthesis, derivatization, and pharmacokinetic characterization have expanded our understanding of its potential therapeutic utility. Future research efforts should focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail to unlock its full potential in medicine.